4-(2,4-Dimethylphenyl)-2-formylphenol, 95%

• IUPAC Name: 5-(2,4-dimethylphenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C15H14O2/c1-10-3-5-14(11(2)7-10)12-4-6-15(17)13(8-12)9-16/h3-9,17H,1-2H3
• InChI Key: KXLQKECTCWDNGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)C=O)C
• Molecular Formula: C15H14O2
• DSSTOX Substance ID: DTXSID10685064
• Molecular Weight: 226.27 g/mol
• CAS RN: 1111120-87-6

Description

4-(2,4-Dimethylphenyl)-2-formylphenol, 95% (4-DFP-95%) is an aromatic compound with a wide range of applications in the scientific research community. It is a synthetic compound that can be synthesized in the laboratory and is used as a model compound for studying the properties of other compounds. 4-DFP-95% has a wide range of uses in the scientific research community, including as a model for studying the properties of other compounds, as a reagent in biochemical and physiological experiments, and as a tool for studying the mechanism of action of various compounds.

Scientific Research Applications

4-DFP-95% is a versatile compound that has a wide range of applications in the scientific research community. It has been used as a model compound for studying the properties of other compounds, as a reagent in biochemical and physiological experiments, and as a tool for studying the mechanism of action of various compounds. It has also been used to study the effects of various compounds on the human body and to investigate the mechanism of action of various drugs.

Mechanism of Action

The mechanism of action of 4-DFP-95% is not fully understood, but it is believed to act as an agonist of the 5-HT1A receptor, which is a serotonin receptor involved in the regulation of emotion, cognition, appetite, and sleep. It is also believed to interact with other receptors in the body, such as the dopamine and norepinephrine receptors, which may explain its effects on the human body.
Biochemical and Physiological Effects
4-DFP-95% has been shown to have a wide range of effects on the human body. It has been shown to have anxiolytic, antidepressant, and anti-inflammatory effects. It has also been shown to have neuroprotective, cardioprotective, and anticonvulsant effects. In addition, it has been shown to have antinociceptive effects and to reduce the severity of seizures.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-DFP-95% in laboratory experiments is that it is a synthetic compound that can be synthesized in the laboratory and is relatively easy to obtain. In addition, it is a relatively stable compound that can be stored for long periods of time. However, there are some limitations to using 4-DFP-95% in laboratory experiments. For example, it is not water-soluble, which can make it difficult to use in certain experiments. In addition, it is not a very potent compound, so it may not be suitable for some experiments that require a higher concentration of the compound.

Future Directions

There are a number of potential future directions for 4-DFP-95%. One potential direction is to further investigate its mechanism of action and its effects on the human body. Another potential direction is to explore its potential therapeutic applications, such as its use as an anxiolytic or antidepressant. Additionally, further research could be done to explore its potential uses in drug delivery systems and its potential use as a tool to study the effects of various compounds on the human body. Finally, further research could be done to explore its potential use as a tool to study the mechanism of action of various compounds.

Synthesis Methods

4-DFP-95% is synthesized by a two-step process. The first step involves the reaction of 2,4-dimethylphenol with formic acid in the presence of an acid catalyst. The reaction product is then purified by column chromatography to obtain the desired product. The second step involves the conversion of the purified product into 4-DFP-95% by adding sodium borohydride. The reaction is carried out at room temperature and the resulting product is a white solid.